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Cat. No.: B15289598

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxydimethanol, also known as hydroxymethyl ether or by its CAS number 4407-89-0, is an
organic compound with the chemical formula C2HeOs.[1][2][3][4][5] It is characterized by two
hydroxymethyl groups attached to an ether linkage.[1] This technical guide provides an in-
depth overview of the solubility of oxydimethanol in organic solvents, a critical parameter for
its application in research, chemical synthesis, and drug development. Due to the limited
availability of specific quantitative data in publicly accessible literature, this guide also furnishes
a general, robust experimental protocol for determining its solubility.

Physicochemical Properties

A foundational understanding of oxydimethanol's physical and chemical properties is essential
for its handling and application.
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Property

Value

Molecular Formula

C2Hs03[2][3][4][5]

Molecular Weight 78.07 g/mol [2][3][5]
Appearance Typically a colorless liquid[1]
Odor Mild[1]

Boiling Point -9.2°C at 760 mmHg[3][4]
Density 1.241 g/em3[3][4]

Flash Point -51.762°C[3][4]

Refractive Index

1.426[3][4]

Note: The reported boiling and flash points appear unusually low and may warrant verification

depending on the application.

Solubility Profile of Oxydimethanol

Qualitative assessments indicate that oxydimethanol is soluble in water and a variety of

organic solvents.[1] This solubility is attributed to its molecular structure, which contains both

polar hydroxyl groups and an ether linkage, enabling interactions with a range of solvent types.

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data for oxydimethanol in

various organic solvents is not readily available. The following table is provided as a template

for researchers to populate as experimental data becomes available.
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Temperature Solubility ( Solubility
Solvent Solvent Class
(°C) g/100 mL) (moliL)
_ Data not Data not
e.g., Methanol Polar Protic 25 ] ]
available available
) Data not Data not
e.g., Acetone Polar Aprotic 25 _ _
available available
Data not Data not
e.g., Toluene Non-polar 25 ] ]
available available
e.g., ) Data not Data not
) Polar Aprotic 25 ) )
Dichloromethane available available
e.g., Dimethyl ) Data not Data not
) Polar Aprotic 25 ] )
Sulfoxide available available

Experimental Protocol for Solubility Determination

The following is a generalized and robust methodology for the experimental determination of
the solubility of a compound like oxydimethanol in an organic solvent. This protocol is based
on the widely accepted shake-flask method.

Objective

To determine the equilibrium solubility of oxydimethanol in a selected organic solvent at a
specified temperature.

Materials

Oxydimethanol

Selected organic solvent(s) of high purity

Analytical balance

Temperature-controlled shaker or incubator

Vials with tight-fitting caps
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e Syringe filters (e.g., 0.45 um PTFE)
e Volumetric flasks and pipettes

e Analytical instrumentation for quantification (e.g., HPLC, GC, or NMR)

Methodology

o Preparation of Saturated Solution:

o Add an excess amount of oxydimethanol to a vial. The presence of undissolved solid at
the end of the equilibration period is crucial to ensure that a saturated solution has been
achieved.

o Record the exact amount of oxydimethanol added.

o Add a known volume or mass of the selected organic solvent to the vial.
e Equilibration:

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a temperature-controlled shaker set to the desired temperature (e.g., 25
°C).

o Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to
72 hours, depending on the solvent and the dissolution rate of the solute.

o Sample Collection and Preparation:

o After equilibration, allow the vial to stand undisturbed at the set temperature to allow the
undissolved solid to sediment.

o Carefully withdraw a sample from the clear supernatant using a syringe.

o Immediately filter the sample through a syringe filter into a clean, dry vial to remove any
undissolved microparticles.

e Quantification:
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o Accurately dilute the filtered saturated solution with a known volume of the same solvent
to bring the concentration into the linear range of the analytical instrument.

o Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC, GC) to
determine the concentration of oxydimethanol.

o Prepare a calibration curve using standard solutions of oxydimethanol of known
concentrations.

» Calculation of Solubility:

o From the concentration of the diluted sample and the dilution factor, calculate the
concentration of oxydimethanol in the original saturated solution.

o Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles
per liter (mol/L).

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of oxydimethanol.
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Caption: Workflow for Solubility Determination
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Conclusion

While qualitative data suggests that oxydimethanol is soluble in a range of organic solvents, a
clear need exists for quantitative studies to precisely define its solubility profile. The
experimental protocol detailed in this guide provides a standardized framework for researchers
to generate this critical data. A comprehensive understanding of oxydimethanol's solubility will
be instrumental in optimizing its use in various scientific and industrial applications, from
reaction chemistry to the formulation of novel pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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